Azido-PEG9-amine
Overview
Description
Azido-PEG9-amine is a non-cleavable 9 unit PEG ADC linker used in the synthesis of antibody-drug conjugates (ADCs). It is also a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . It contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups .
Synthesis Analysis
Azido-PEG9-amine is a click chemistry reagent. It contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups .Molecular Structure Analysis
The molecular formula of Azido-PEG9-amine is C20H42N4O9 . It has a molecular weight of 482.57 .Chemical Reactions Analysis
Azido-PEG9-amine contains an azide and amine group. The azide group readily reacts with alkyne, BCN, DBCO through Click Chemistry to yield a stable triazole linkage . The amine group can react with carboxylic acids, activated acid esters, and other carbonyl compounds .Physical And Chemical Properties Analysis
Azido-PEG9-amine has a molecular weight of 482.57 and a molecular formula of C20H42N4O9 . It appears as a liquid and is colorless to light yellow .Scientific Research Applications
PEGylation of Therapeutic Proteins
Azido-PEG9-amine can be used in the PEGylation of therapeutic proteins. PEGylation is a process where polyethylene glycol (PEG) is covalently attached to a molecule, in this case, a protein. This process is widely used to improve the pharmacokinetic and pharmacological properties of therapeutic proteins, as well as reduce reactogenicity and related side effects .
Site-Selective PEGylation
Azido-PEG9-amine can be used in site-selective PEGylation. This is a technique where PEG is attached to a specific site on a molecule. This can allow for a high degree of homogeneity and preservation of bioactivity .
Crosslinking Reagent
Azido-PEG9-amine can be used as a crosslinking reagent in click chemistry reactions. Click chemistry is a type of chemical reaction that is characterized by its efficiency and specificity .
Bioconjugation
Azido-PEG9-amine can be used in bioconjugation, a process where two biomolecules are chemically joined together. This can be useful in a variety of research applications, including drug delivery and biomarker detection .
Drug Delivery
Azido-PEG9-amine can be used in drug delivery systems. The PEGylation process can improve the stability and solubility of drug molecules, potentially improving their efficacy .
Improving Biocompatibility
Azido-PEG9-amine can be used to improve the biocompatibility of certain substances. PEGylation can reduce the immunogenicity of substances, making them more suitable for use in biological systems .
Mechanism of Action
Target of Action
Azido-PEG9-amine is primarily used in the synthesis of antibody-drug conjugates (ADCs) and PROTACs . The compound’s primary targets are molecules containing Alkyne, BCN, or DBCO groups .
Mode of Action
Azido-PEG9-amine contains an Azide group that can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . It can also undergo strain-promoted alkyne-azide cycloaddition (SPAAC) with molecules containing DBCO or BCN groups .
Biochemical Pathways
In the context of ADCs, Azido-PEG9-amine serves as a linker between the antibody and the cytotoxic drug . For PROTACs, it connects two different ligands: one for an E3 ubiquitin ligase and the other for the target protein . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .
Pharmacokinetics
As a peg-based compound, it is expected to have good solubility in aqueous media , which could potentially enhance its bioavailability.
Result of Action
The result of Azido-PEG9-amine’s action depends on its application. In ADCs, it enables the delivery of cytotoxic drugs to specific cells, thereby enhancing the efficacy and reducing the side effects of the treatment . In PROTACs, it allows for the targeted degradation of specific proteins within the cell .
Future Directions
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H42N4O9/c21-1-3-25-5-7-27-9-11-29-13-15-31-17-19-33-20-18-32-16-14-30-12-10-28-8-6-26-4-2-23-24-22/h1-21H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QECAUUOGHAUEDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H42N4O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azido-PEG9-amine | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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